Cas no 70519-90-3 (Phosphonic acid, (3-aminobutyl)-)

• Product Name: Phosphonic acid, (3-aminobutyl)-
• CAS No: 70519-90-3
• MF: C₄H₁₂NO₃P
• MW: 153.116742134094
• CID: 547118
• PubChem ID: 12489052
• Update Time: 2025-04-19

Phosphonic acid, (3-aminobutyl)- Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (3-aminobutyl)-
• 3-aminobutylphosphonic acid
• DTXSID80500154
• 70519-90-3
• (3-Aminobutyl)phosphonic acid
• SCHEMBL744199

• Inchi： 1S/C4H12NO3P/c1-4(5)2-3-9(6,7)8/h4H,2-3,5H2,1H3,(H2,6,7,8)
• InChI Key： MJINPOMKSVZKFL-UHFFFAOYSA-N
• SMILES： P(CCC(C)N)(=O)(O)O

Computed Properties

• Exact Mass: 153.05556
• Monoisotopic Mass: 153.05548024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 83.55